Cas no 887569-66-6 (6-Chloro-1H-indazol-4-ol)

• Product Name: 6-Chloro-1H-indazol-4-ol
• CAS No: 887569-66-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD07781942
• CID: 840430
• PubChem ID: 135742452
• Update Time: 2025-04-19

6-Chloro-1H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-indazol-4-ol
• 6-chloro-1,2-dihydroindazol-4-one
• 6-Chloro-4-hydroxy (1H)indazole
• 6-Chloro-1,2-dihydro-4H-indazol-4-one
• A905464
• DTXSID10646418
• 887569-66-6
• AKOS006284186
• MB05022
• 6-?Chloro-?1H-?indazol-?4-?ol

• MDL： MFCD07781942
• Inchi： 1S/C7H5ClN2O/c8-4-1-6-5(3-9-10-6)7(11)2-4/h1-3,11H,(H,9,10)
• InChI Key： DCBIIGIQVZQAOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=NNC=2C=1)O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų